Cas no 175653-42-6 (2-Nitro-N-(thiazol-2-yl)benzamide)

• Product Name: 2-Nitro-N-(thiazol-2-yl)benzamide
• CAS No: 175653-42-6
• MF: C₁₀H₇N₃O₃S
• MW: 249.245880365372
• MDL: MFCD00508593
• CID: 3112820
• Update Time: 2025-10-29

2-Nitro-N-(thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-N-(thiazol-2-yl)benzamide

• MDL： MFCD00508593
• Inchi： 1S/C10H7N3O3S/c14-9(12-10-11-5-6-17-10)7-3-1-2-4-8(7)13(15)16/h1-6H,(H,11,12,14)
• InChI Key： WJDNQCITOMEIGG-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(C1C=CC=CC=1[N+](=O)[O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-Nitro-N-(thiazol-2-yl)benzamide

Introduction to 2-Nitro-N-(thiazol-2-yl)benzamide (CAS No. 175653-42-6)

2-Nitro-N-(thiazol-2-yl)benzamide, identified by the Chemical Abstracts Service Number (CAS No.) 175653-42-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of nitro-substituted benzamides fused with a thiazole moiety, a structural motif known for its broad biological activity and potential therapeutic applications. The unique combination of functional groups in 2-Nitro-N-(thiazol-2-yl)benzamide makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-Nitro-N-(thiazol-2-yl)benzamide consists of a nitro group (-NO₂) attached to a benzamide backbone, which is further linked to a thiazole ring at the 2-position. This arrangement confers distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The nitro group, in particular, is a well-known pharmacophore that can participate in hydrogen bonding, hydrophobic interactions, and redox processes, thereby enhancing the compound's bioactivity.

In recent years, there has been growing interest in exploring the pharmacological potential of nitro-substituted benzamides and their derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The presence of the thiazole ring in 2-Nitro-N-(thiazol-2-yl)benzamide adds an additional layer of complexity, as thiazole derivatives are known for their role in modulating enzyme activities and cellular signaling pathways. For instance, thiazole-based compounds have been investigated for their ability to inhibit kinases and other enzymes involved in cancer progression.

One of the most compelling aspects of 2-Nitro-N-(thiazol-2-yl)benzamide is its potential as a scaffold for drug design. The flexibility of the benzamide moiety allows for structural modifications that can fine-tune the compound's pharmacokinetic and pharmacodynamic properties. Researchers have been exploring various synthetic strategies to modify this compound, aiming to enhance its solubility, bioavailability, and target specificity. These efforts have led to the development of novel analogs with improved therapeutic profiles.

The biological activity of 2-Nitro-N-(thiazol-2-yl)benzamide has been studied in several preclinical models. Initial investigations have revealed that this compound exhibits significant anti-inflammatory effects by modulating key pro-inflammatory cytokines and enzymes. The nitro group appears to play a crucial role in these interactions, potentially through redox-based mechanisms that alter cellular signaling pathways. Additionally, studies suggest that 2-Nitro-N-(thiazol-2-yl)benzamide may have antimicrobial properties, making it a candidate for developing new treatments against resistant bacterial strains.

Recent advances in computational chemistry have enabled more sophisticated approaches to understanding the interactions between 2-Nitro-N-(thiazol-2-yl)benzamide and biological targets. Molecular docking studies have been particularly useful in identifying potential binding sites on proteins relevant to inflammatory and infectious diseases. These studies have provided valuable insights into how structural modifications can optimize the compound's binding affinity and selectivity. For example, computational modeling has helped predict that certain derivatives of 2-Nitro-N-(thiazol-2-yl)benzamide may exhibit higher potency against specific inflammatory mediators.

The synthesis of 2-Nitro-N-(thiazol-2-yl)benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nitration of benzamide derivatives followed by coupling with thiazole precursors under controlled conditions. Advances in green chemistry principles have also influenced the synthesis process, with efforts focused on reducing waste and improving reaction efficiency. These sustainable approaches are increasingly important in pharmaceutical research to minimize environmental impact while maintaining high-quality output.

As research on 2-Nitro-N-(thiazol-2-yl)benzamide progresses, collaborations between academic institutions and pharmaceutical companies are becoming more common. Such partnerships facilitate the translation of laboratory findings into clinical applications, accelerating the development of new therapeutic agents. The compound's unique structure and promising biological activity make it an attractive candidate for further clinical investigation. Future studies will likely focus on understanding its mechanism of action at a molecular level, as well as assessing its safety and efficacy in human trials.

The regulatory landscape for novel compounds like 2-Nitro-N-(thiazol-2-yl)benzamide is another critical consideration. Ensuring compliance with international standards for drug development is essential for advancing this compound from preclinical to clinical use. Regulatory agencies require comprehensive data on chemical stability, toxicology, pharmacokinetics, and clinical efficacy before approving a new drug candidate. Researchers are working diligently to gather this information through rigorous testing protocols.

In conclusion, 2-Nitro-N-(thiazol- 2 -yl)benzamide (CAS No . 175653 -42 -6) represents a fascinating area of research with significant potential in pharmaceutical applications . Its unique structural features , combined with promising preclinical results , make it an exciting prospect for further exploration . As scientific understanding continues to evolve , it is likely that this compound will play an important role in addressing various therapeutic challenges . The ongoing efforts to optimize its synthesis , understand its mechanism of action , and navigate regulatory requirements underscore its importance as a focus for future research endeavors . p >